Cas no 5421-06-7 (5-ethyl-2-(furan-2-yl)-4-propyl-1,3-dioxane)

• Product name: 5-ethyl-2-(furan-2-yl)-4-propyl-1,3-dioxane
• CAS No: 5421-06-7
• MF: C₁₃H₂₀O₃
• MW: 224.2961
• CID: 1587999
• PubChem ID: 21533

5-ethyl-2-(furan-2-yl)-4-propyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(furan-2-yl)-4-propyl-1,3-dioxane
• MLS002637910
• NSC 6636
• m-DIOXANE, 5-ETHYL-2-(2-FURYL)-4-PROPYL-
• WLN: T6O COTJ D3 E2 B- BT5OJ
• 5-Ethyl-2-(2-furyl)-4-propyl-m-dioxane
• 5-ETHYL-2-(2-FURYL)-4-PROPYL-1,3-DIOXANE
• NSC6636
• AC1L2IJA
• CTK5A0001
• MLS002637910; NSC 6636; m-DIOXANE, 5-ETHYL-2-(2-FURYL)-4-PROPYL-; WLN: T6O COTJ D3 E2 B- BT5OJ; 5-Ethyl-2-(2-furyl)-4-propyl-m-dioxane; 5-ETHYL-2-(2-FURYL)-4-PROPYL-1,3-DIOXANE; NSC6636; AC1L2IJA; CTK5A0001;
• NSC-6636
• 5421-06-7
• CHEMBL1865155
• AKOS040752977
• SMR001547422
• DTXSID50969173
• starbld0046822
• HMS3091B19

• Inchi： InChI=1S/C13H20O3/c1-3-6-11-10(4-2)9-15-13(16-11)12-7-5-8-14-12/h5,7-8,10-11,13H,3-4,6,9H2,1-2H3
• InChI Key： OUGLWZHYCRWZCQ-UHFFFAOYSA-N
• SMILES： CCCC1C(COC(O1)C2=CC=CO2)CC

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 31.6
• LogP: 3.51990